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Compound of Interest

Compound Name: 4-Methoxybenzophenone

Cat. No.: B1664615

This guide provides comprehensive safety protocols and logistical plans for the handling and
disposal of 4-Methoxybenzophenone, tailored for researchers, scientists, and drug
development professionals. The following procedures are designed to ensure a safe laboratory
environment and compliance with standard safety regulations.

Chemical and Physical Properties

The following table summarizes key quantitative data for 4-Methoxybenzophenone.

Property Value

Molecular Formula C14H1202

Molecular Weight 212.24 g/mol [1]

Appearance Crystalline powder, Light yellow solid[2]

Melting Point 58 - 63 °C (136.4 - 145.4 °F)[2]

Boiling Point 354 - 356 °C (669.2 - 672.8 °F) at 760 mmHg|[2]
Solubility Insoluble in water[3]

Vapor Pressure Negligible[3]

Operational Plan: Handling and Storage
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Safe handling and storage are critical to prevent exposure and accidents. The following step-
by-step procedures should be followed.

Engineering Controls and Personal Protective
Equipment (PPE)

¢ Ventilation: Always handle 4-Methoxybenzophenone in a well-ventilated area. Use a local
exhaust ventilation system, such as a chemical fume hood, when handling the powder to
minimize dust generation.[3][4]

e Personal Protective Equipment (PPE): A multi-layered approach to PPE is mandatory to
minimize exposure.[5]

PPE Category Specification

Weatr tightly fitting safety goggles or chemical
safety goggles conforming to EN166 (EU) or
NIOSH (US) standards.[2][6] A face shield is

recommended for splash protection.[5]

Eye/Face Protection

Wear appropriate chemical-resistant gloves

_ (e.g., Nitrile rubber). Gloves should be inspected

Hand Protection ) )
for degradation before use and replaced if

contaminated.[3][7]

Wear a chemical-resistant laboratory coat,
) ) overalls, or a PVC apron to prevent skin contact.
Skin and Body Protection ] ] ] ]
[3][6] For larger operations, an impervious suit

may be necessary.[5]

If dust is generated and engineering controls are
Respiratory Protection insufficient, use a NIOSH-approved N95

respirator or a full-face respirator.[6]

Safe Handling Procedures

o Preparation: Before handling, ensure the work area is clean and uncluttered. Have a spill kit
readily accessible.[5]
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» Weighing and Transfer:

o Perform all weighing and transfer operations within a chemical fume hood to contain any
dust.[7]

o Avoid creating dust.[3]
o Use a dedicated, clean spatula for transferring the solid.

e General Practices:

[e]

Avoid contact with skin, eyes, and clothing.[4]

o

Avoid breathing dust.[3]

[¢]

Wash hands thoroughly after handling.[4]

[e]

Do not eat, drink, or smoke in the laboratory.

Storage Requirements

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]
o Keep away from incompatible materials such as strong oxidizing agents.[2][3]
e The storage class is 11: Combustible Solids.

Emergency and Disposal Plan

First Aid Measures

Immediate action is required in case of exposure.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.[2] If

irritation persists, seek medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing.
[3] Wash off immediately with soap and plenty of
water.[2] If skin irritation occurs, get medical

advice/attention.[8]

Remove the person to fresh air.[2] Encourage

the patient to blow their nose to ensure a clear

Inhalation ) o )
breathing passage.[3] If irritation or discomfort
persists, seek medical attention.[3]

Clean mouth with water and drink plenty of
) water afterwards.[2][8] First aid is not generally
Ingestion

required, but if in doubt, contact a Poisons

Information Center or a doctor.[3]

Spill Cleanup Protocol

o Alert and Evacuate: Alert personnel in the immediate area and evacuate non-essential

personnel.[3][9]

o Ventilate: Ensure the area is well-ventilated.

o PPE: Wear the appropriate PPE as detailed in the table above, including respiratory

protection.[3]

o Containment: Prevent further spread of the dust or powder.

e Cleanup:

o Clean up spills immediately.[3]

o Carefully sweep or scoop up the spilled solid material and place it into a suitable, labeled

container for disposal.[2] Avoid generating dust.[3]
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o Use absorbent pads for any remaining residue.[9]

o Decontamination: Wash the spill area thoroughly with soap and water.[9]

» Disposal: Place all contaminated materials (absorbent pads, gloves, etc.) into a sealed,
labeled hazardous waste container.[9]

Waste Disposal Plan

o All waste must be handled in accordance with local, state, and federal regulations.[3]
» Where possible, recycling of the unused material is preferred.[3]

e If recycling is not an option, the material may be dissolved or mixed with a combustible
solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[4]

 Alternatively, dispose of the waste at an authorized landfill. Puncture containers to prevent
re-use.[3]

Workflow for Safe Handling of 4-
Methoxybenzophenone

The following diagram illustrates the logical workflow for the safe handling of 4-
Methoxybenzophenone, from preparation to disposal.
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Safe Handling Workflow for 4-Methoxybenzophenone
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Caption: Workflow for handling 4-Methoxybenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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